N-(2,3-dimethylphenyl)-N'-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide

• IUPAC Name: N'-(2,3-dimethylphenyl)-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C24H32N4O3/c1-17-6-5-7-21(18(17)2)26-24(30)23(29)25-16-22(28-14-12-27(3)13-15-28)19-8-10-20(31-4)11-9-19/h5-11,22H,12-16H2,1-4H3,(H,25,29)(H,26,30)
• InChI Key: QCLOFFCDCGPWMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(=O)NCC(C2=CC=C(C=C2)OC)N3CCN(CC3)C)C
• Molecular Formula: C24H32N4O3
• Molecular Weight: 424.5 g/mol
• CAS No.: 898432-06-9

Description

N-(2,3-dimethylphenyl)-N'-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]ethanediamide is a useful research compound. Its molecular formula is C24H32N4O3 and its molecular weight is 424.545. The purity is usually 95%.
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Scientific Research Applications

Molecular Structures and Hydrogen Bonding

The study of molecular structures, such as those involving dimethylphenyl and methoxyphenyl groups, contributes to our understanding of hydrogen bonding and dimerization behaviors. For example, the molecular structures of compounds exhibiting similar functionalities have been determined to exhibit mutually hydrogen-bonded dimeric pairs, which is crucial in understanding their physical and chemical properties (Burgess et al., 1998).

Fluorescent Probes for Metal Ions

Compounds featuring methoxyphenyl and methylpiperazin functionalities have been used to create fluorescent probes for metal ions. These probes demonstrate high selectivity and sensitivity, making them valuable tools in chemical sensing and environmental monitoring (Guo et al., 2014).

Antidepressant and Anxiolytic Effects

Research into phenylpiperazine derivatives has shown promising antidepressant and anxiolytic effects in animal models. These studies provide a foundation for the development of new therapeutic agents targeting mental health disorders (Pytka et al., 2015).

ABCB1 Inhibitors

The design and synthesis of small molecules that inhibit ABCB1, a protein involved in drug resistance, is an area of intense research. Compounds related in structure to the specified molecule have shown potential as ABCB1 inhibitors, highlighting their importance in overcoming drug resistance in cancer therapy (Colabufo et al., 2008).

Enamine Structure Elucidation

The elucidation of enamine structures facilitated by intramolecular hydrogen bonding is significant for understanding reaction mechanisms and designing new synthetic pathways. Research into related compounds provides insights into the behavior of enamines in chemical reactions (Iwanami, 1971).